3-[(4-ETHYLANILINO)CARBONYL]-7-OXABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID

• IUPAC Name: 3-[(4-ethylphenyl)carbamoyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C16H19NO4/c1-2-9-3-5-10(6-4-9)17-15(18)13-11-7-8-12(21-11)14(13)16(19)20/h3-6,11-14H,2,7-8H2,1H3,(H,17,18)(H,19,20)
• InChI Key: URSPNXKDALRRBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2C3CCC(C2C(=O)O)O3
• Molecular Formula: C16H19NO4
• Molecular Weight: 289.33 g/mol
• Solubility: 39.3 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[(4-Ethylanilino)carbonyl]-7-oxabicyclo[221]heptane-2-carboxylic acid is a complex organic compound featuring a bicyclic structure with an oxirane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-ethylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid typically involves a Diels–Alder reaction. This reaction is performed between furans and olefinic or acetylenic dienophiles . The reaction conditions often require a catalyst and specific temperature control to ensure the desired stereoselectivity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale Diels–Alder reactions with optimized conditions for higher yield and purity. The process may include steps for purification and isolation of the final product to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

3-[(4-Ethylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the carbonyl carbon, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

3-[(4-Ethylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid has several applications in scientific research:

Chemistry: Used as a chiral building block in asymmetric synthesis.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the synthesis of polymers and other advanced materials.

Mechanism of Action

The mechanism by which 3-[(4-ethylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

7-Oxabicyclo[2.2.1]heptane derivatives: These compounds share the bicyclic structure and exhibit similar chemical properties.

Bicyclo[2.2.1]heptane-1-carboxylates: These compounds are used in similar synthetic applications and have comparable reactivity.

Uniqueness

3-[(4-Ethylanilino)carbonyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specialized applications in research and industry.